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Compound of Interest

Compound Name: 4-Iodobenzophenone

Cat. No.: B1332398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the electron ionization mass spectrometry (EI-MS)

fragmentation pattern of 4-Iodobenzophenone. The information presented herein is intended

to support researchers and professionals in the fields of analytical chemistry, pharmacology,

and drug development in identifying and characterizing this compound and its related

structures.

Core Data Presentation
The mass spectrum of 4-Iodobenzophenone is characterized by several key fragment ions.

The quantitative data for the most significant peaks are summarized in the table below.
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m/z Proposed Fragment Ion Relative Intensity (%)

308 [C₁₃H₉IO]⁺• (Molecular Ion) 40

231 [C₁₃H₉O]⁺ 5

181 [C₁₃H₉O]⁺ 15

152 [C₁₂H₈]⁺ 20

127 [I]⁺ 10

105 [C₇H₅O]⁺ 100

77 [C₆H₅]⁺ 85

76 [C₆H₄]⁺• 60

51 [C₄H₃]⁺ 35

Note: Relative intensities are estimated based on available spectral data. The base peak is

assigned a relative intensity of 100%.

Experimental Protocols
The data presented in this guide is typically obtained using Gas Chromatography-Mass

Spectrometry (GC-MS) with electron ionization. A standard protocol for the analysis of 4-
Iodobenzophenone is detailed below.

1. Sample Preparation:

A dilute solution of 4-Iodobenzophenone is prepared in a volatile organic solvent, such as

dichloromethane or methanol.

2. Gas Chromatography (GC) Method:

Injector Temperature: 250 °C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
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Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute

Ramp: 15 °C/min to 280 °C

Final hold: Hold at 280 °C for 5 minutes

Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane

stationary phase, is suitable for this analysis.

3. Mass Spectrometry (MS) Method:

Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

Ion Source Temperature: 230 °C

Transfer Line Temperature: 280 °C

Mass Analyzer: Quadrupole

Scan Range: m/z 50-350

Mass Spectrometry Fragmentation Pathway
The fragmentation of 4-Iodobenzophenone upon electron ionization follows a series of

characteristic steps, primarily involving cleavages around the central carbonyl group. The

proposed fragmentation pathway is illustrated in the diagram below.
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Caption: Proposed EI fragmentation pathway of 4-Iodobenzophenone.

The fragmentation process is initiated by the ionization of the 4-Iodobenzophenone molecule,

resulting in the molecular ion at m/z 308. The primary fragmentation pathways involve the

cleavage of the bonds adjacent to the carbonyl group.

One major pathway is the loss of an iodophenyl radical (•C₆H₄I) to form the highly stable

benzoyl cation ([C₇H₅O]⁺) at m/z 105, which is the base peak in the spectrum.[1] This benzoyl

cation can then lose a molecule of carbon monoxide (CO) to yield the phenyl cation ([C₆H₅]⁺) at

m/z 77.[1] The phenyl cation can further fragment by losing acetylene (C₂H₂) to produce the ion

at m/z 51.

An alternative fragmentation of the molecular ion involves the loss of a phenyl radical (•C₆H₅) to

form the iodobenzoyl cation ([C₆H₄ICO]⁺) at m/z 231. This ion can subsequently lose CO to

produce the iodophenyl cation ([C₆H₄I]⁺) at m/z 203. Further fragmentation can lead to the loss

of an iodine atom to form other smaller fragments. The presence of a peak at m/z 127

corresponds to the iodine cation ([I]⁺). The ion at m/z 76 is attributed to the benzyne radical

cation ([C₆H₄]⁺•), likely formed by the loss of a hydrogen atom from the phenyl cation.[1] The
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fragment at m/z 152 is proposed to be a biphenylene-type ion formed through a rearrangement

process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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